6,7-dimethyl-N-(2,4,6-trimethylphenyl)-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide

• Molecular Formula: C24H24N2O3S
• Molecular Weight: 420.5 g/mol
• IUPAC Name: 6,7-dimethyl-5,5-dioxo-N-(2,4,6-trimethylphenyl)benzo[c][2,1]benzothiazine-9-carboxamide
• InChI: InChI=1S/C24H24N2O3S/c1-14-10-15(2)22(16(3)11-14)25-24(27)18-12-17(4)23-20(13-18)19-8-6-7-9-21(19)30(28,29)26(23)5/h6-13H,1-5H3,(H,25,27)
• InChI Key: YNROJMTUFXQKSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C2=CC3=C(C(=C2)C)N(S(=O)(=O)C4=CC=CC=C43)C)C

Description

N~9~-MESITYL-6,7-DIMETHYL-5,5-DIOXO-5,6-DIHYDRO-5LAMBDA~6~-DIBENZO[C,E][1,2]THIAZINE-9-CARBOXAMIDE is a complex organic compound with a unique structure that includes a mesityl group, dimethyl groups, and a dibenzo-thiazine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N9-MESITYL-6,7-DIMETHYL-5,5-DIOXO-5,6-DIHYDRO-5LAMBDA~6~-DIBENZO[C,E][1,2]THIAZINE-9-CARBOXAMIDE typically involves multiple steps, starting with the preparation of the dibenzo-thiazine core. This can be achieved through a series of reactions including cyclization and oxidation. The mesityl and dimethyl groups are then introduced through substitution reactions under controlled conditions. Common reagents used in these reactions include iron(III) chloride and hydrazine hydrate .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of advanced catalytic systems and continuous flow reactors to ensure consistent reaction conditions and efficient production.

Chemical Reactions Analysis

Types of Reactions

N~9~-MESITYL-6,7-DIMETHYL-5,5-DIOXO-5,6-DIHYDRO-5LAMBDA~6~-DIBENZO[C,E][1,2]THIAZINE-9-CARBOXAMIDE can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially changing its reactivity and properties.

Substitution: The mesityl and dimethyl groups can be substituted with other functional groups to create derivatives with different properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield compounds with additional oxygen-containing functional groups, while substitution reactions could produce a variety of derivatives with different substituents.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: Researchers are exploring its potential as a bioactive molecule with applications in drug discovery and development. Its interactions with biological targets are of particular interest.

Medicine: The compound’s potential therapeutic properties are being investigated, including its ability to modulate biological pathways and its efficacy in treating various diseases.

Industry: In industrial applications, the compound could be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism by which N9-MESITYL-6,7-DIMETHYL-5,5-DIOXO-5,6-DIHYDRO-5LAMBDA~6~-DIBENZO[C,E][1,2]THIAZINE-9-CARBOXAMIDE exerts its effects is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, to modulate biological pathways. These interactions can lead to changes in cellular processes, which may underlie its potential therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

Indole Derivatives: Compounds with similar heterocyclic structures, such as indole derivatives, share some chemical properties and reactivity patterns.

Thiazine Derivatives:

Uniqueness

N~9~-MESITYL-6,7-DIMETHYL-5,5-DIOXO-5,6-DIHYDRO-5LAMBDA~6~-DIBENZO[C,E][1,2]THIAZINE-9-CARBOXAMIDE is unique due to its specific combination of functional groups and its dibenzo-thiazine core. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for research and development.